tert-Butyl 2-ethylidenehydrazine-1-carboxylate

• CAS No.: 56572-28-2
• Molecular Formula: C7H14N2O2
• Molecular Weight: 158.20 g/mol
• IUPAC Name: tert-butyl N-(ethylideneamino)carbamate
• InChI: InChI=1S/C7H14N2O2/c1-5-8-9-6(10)11-7(2,3)4/h5H,1-4H3,(H,9,10)
• InChI Key: ZBGYLPFQGRHLKR-UHFFFAOYSA-N
• Canonical SMILES: CC=NNC(=O)OC(C)(C)C

Description

Tert-Butyl 2-ethylidenehydrazine-1-carboxylate is a useful research compound. Its molecular formula is C7H14N2O2 and its molecular weight is 158.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of tert-butyl carbazate (50.0 g, 0.38 mole) and acetaldehyde (17.5 g, 0.4 mole) in ethanol (250 mL) was refluxed for 72 h. The solution was concentrated in vacuo and dissolved in ethyl acetate. The solution was washed with water, dried (anhydrous sodium sulfate) and concentrated to afford N′-ethylidene-hydrazinecarboxylic acid tert-butyl ester (56 g) as a light yellow oil that solidified on standing. MS (ESI+) for C7H14N2O2 m/z 159.0 (M+H)+.